
Introduction: The Strategic Importance of the
Bicyclo[2.2.1]heptane Scaffold

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
6-Aminobicyclo[2.2.1]heptan-2-ol

hydrochloride

Cat. No.: B1447867 Get Quote

The bicyclo[2.2.1]heptane framework, a rigid and structurally constrained motif, is of significant

interest in medicinal chemistry and drug discovery. Its unique three-dimensional architecture

allows for the precise spatial orientation of functional groups, making it an invaluable scaffold

for designing ligands with high affinity and selectivity for biological targets. 6-
aminobicyclo[2.2.1]heptan-2-ol hydrochloride is a key building block within this class of

compounds, offering two distinct functional handles—an amine and an alcohol—for further

chemical modification. The inherent chirality of this molecule, arising from multiple

stereocenters, presents both an opportunity and a challenge for researchers. The specific

stereoisomer used can have a profound impact on the biological activity and pharmacokinetic

properties of the final drug candidate. This guide provides a comprehensive overview of the

commercial landscape for this versatile building block, with a strong emphasis on the critical

quality attributes and in-house verification protocols necessary to ensure the scientific integrity

of your research.

The Commercial Supplier Landscape: Navigating a
Complex Market
A survey of the chemical supplier market reveals that 6-aminobicyclo[2.2.1]heptan-2-ol
hydrochloride is available from several vendors. However, a critical point of consideration for

any researcher is the stereochemistry of the product, which is often denoted by different CAS

numbers. It is imperative to select the supplier that can provide the specific stereoisomer
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required for your research and to obtain the necessary documentation to verify its identity and

purity.

Supplier CAS Number Available Purity Notes

Capot Chemical 1818847-29-8 Inquire

Offers access to 1H-

NMR, COA, and other

documents upon

request.[1]

Fluorochem 1818847-29-8 Not specified
Provides a Safety

Data Sheet (SDS).[2]

Synthonix Corporation 1818847-29-8 Not specified
Listed on Sigma-

Aldrich.

Chemsrc 2408937-20-0 Not specified

Lists

(1RS,2RS&,4SR,6SR

&)-6-

aminobicyclo[2.2.1]he

ptan-2-ol

hydrochloride.[3]

Hairui Chemical 1818847-29-8 ≥98%

Various Suppliers 2408937-20-0 Not specified

This CAS number

corresponds to a

specific stereoisomer,

(1S,2S,4R,6R)-6-

Aminobicyclo[2.2.1]he

ptan-2-ol

hydrochloride.[4]

Note: The presence of multiple CAS numbers underscores the importance of specifying the

desired stereoisomer when ordering. CAS 1818847-29-8 appears to be a more general

identifier, while CAS 2408937-20-0 refers to a specific enantiomer. Always request a detailed

Certificate of Analysis (CoA) prior to purchase.

Critical Quality Attributes and In-House Verification
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Upon receiving a shipment of 6-aminobicyclo[2.2.1]heptan-2-ol hydrochloride, it is crucial to

perform in-house quality control to verify the identity, purity, and stereochemical integrity of the

material. The following is a recommended workflow for this process.

Workflow for Incoming Material Verification

Material Reception & Documentation Review
In-House Analytical Verification

Decision

Receive Shipment Review Supplier CoA and SDS
Compare with PO Identity Confirmation

(¹H NMR, LC-MS)
Proceed if docs are in order

Purity Assessment
(¹H NMR, LC-MS)

Identity Confirmed

Material Rejection

Identity Fails

Isomeric Purity Analysis
(Chiral HPLC)

Purity Meets Spec
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Isomeric Purity Fails Spec
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1818847-29-8 | 6-aminobicyclo[2.2.1]heptan-2-ol hydrochloride - Capot Chemical
[capotchem.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. CAS#:2408937-20-0 | (1RS,2RS&,4SR,6SR&)-6-aminobicyclo[2.2.1]heptan-2-ol
hydrochloride | Chemsrc [chemsrc.com]

4. (1S,2S,4R,6R)-6-Aminobicyclo[2.2.1]heptan-2-ol hydrochloride | 2408937-20-0
[chemicalbook.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of the
Bicyclo[2.2.1]heptane Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447867#commercial-suppliers-of-6-aminobicyclo-2-
2-1-heptan-2-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.capotchem.com/1818847-29-8.html
https://www.capotchem.com/1818847-29-8.html
https://static.cymitquimica.com/products/10/pdf/sds-F513409.pdf
https://www.chemsrc.com/en/cas/2408937-20-0_3026867.html
https://www.chemsrc.com/en/cas/2408937-20-0_3026867.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB913934153.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB913934153.htm
https://www.benchchem.com/product/b1447867#commercial-suppliers-of-6-aminobicyclo-2-2-1-heptan-2-ol-hydrochloride
https://www.benchchem.com/product/b1447867#commercial-suppliers-of-6-aminobicyclo-2-2-1-heptan-2-ol-hydrochloride
https://www.benchchem.com/product/b1447867#commercial-suppliers-of-6-aminobicyclo-2-2-1-heptan-2-ol-hydrochloride
https://www.benchchem.com/product/b1447867#commercial-suppliers-of-6-aminobicyclo-2-2-1-heptan-2-ol-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1447867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

